Cas no 2228153-61-3 (2-fluoro-1-methyl-3-(nitromethyl)benzene)

• Product Name: 2-fluoro-1-methyl-3-(nitromethyl)benzene
• CAS No: 2228153-61-3
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 6326858
• PubChem ID: 165846678
• Update Time: 2025-05-21

2-fluoro-1-methyl-3-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-methyl-3-(nitromethyl)benzene
• 2228153-61-3
• EN300-1786791

• Inchi： 1S/C8H8FNO2/c1-6-3-2-4-7(8(6)9)5-10(11)12/h2-4H,5H2,1H3
• InChI Key： PMVPABHRWYQBRL-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-fluoro-1-methyl-3-(nitromethyl)benzene

2-Fluoro-1-Methyl-3-(Nitromethyl)Benzene: A Comprehensive Overview

2-Fluoro-1-Methyl-3-(Nitromethyl)Benzene (CAS No: 2228153-61-3) is a highly specialized aromatic compound with a unique structural configuration that makes it a subject of interest in various fields of chemistry and materials science. This compound, characterized by its fluorine, methyl, and nitromethyl substituents on the benzene ring, exhibits distinctive chemical properties that have been extensively studied in recent years. The benzene ring serves as the central framework, with the fluorine atom at position 2, a methyl group at position 1, and a nitromethyl group at position 3. This arrangement imparts specific electronic and steric effects that influence its reactivity and applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 2-fluoro-1-methyl-3-(nitromethyl)benzene. Studies using density functional theory (DFT) have revealed that the nitromethyl group is a strong electron-withdrawing substituent, which significantly alters the electron density distribution on the benzene ring. This effect is further modulated by the presence of the fluorine atom, which introduces additional electron-withdrawing inductive effects. The combined influence of these substituents results in a highly activated aromatic system, making this compound a promising candidate for various electrophilic substitution reactions.

The synthesis of 2-fluoro-1-methyl-3-(nitromethyl)benzene typically involves multi-step organic synthesis strategies. One common approach involves the nitration of a fluorinated benzene derivative followed by selective methylation and nitration steps to introduce the desired substituents. Recent research has focused on optimizing these synthesis pathways to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles.

In terms of applications, 2-fluoro-1-methyl-3-(nitromethyl)benzene has shown potential in several areas. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Additionally, this compound has been explored as a precursor for synthesizing advanced pharmaceutical agents, where its substituent effects can be tailored to achieve desired biological activities.

Recent studies have also highlighted the importance of understanding the environmental fate and toxicity of 2-fluoro-1-methyl-3-(nitromethyl)benzene. Research conducted under environmentally relevant conditions has shown that this compound undergoes rapid degradation under UV light, suggesting its low persistence in natural systems. However, further investigations are needed to fully assess its ecological impact and ensure safe handling practices.

In conclusion, 2-fluoro-1-methyl-3-(nitromethyl)benzene (CAS No: 2228153-61-3) is a versatile aromatic compound with significant potential across multiple disciplines. Its unique structural features and chemical properties continue to drive innovative research, offering new opportunities for advancing materials science and organic synthesis.